Cas no 2172597-58-7 (2-5-cyclobutyl-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylacetamide)

• Product Name: 2-5-cyclobutyl-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylacetamide
• CAS No: 2172597-58-7
• MF: C₁₃H₂₂N₄O
• MW: 250.339982509613
• CID: 5995926
• PubChem ID: 165603702
• Update Time: 2025-05-17

2-5-cyclobutyl-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-5-cyclobutyl-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylacetamide
• 2-[5-cyclobutyl-1-(pentan-3-yl)-1H-1,2,3-triazol-4-yl]acetamide
• 2172597-58-7
• EN300-1597590

• Inchi： 1S/C13H22N4O/c1-3-10(4-2)17-13(9-6-5-7-9)11(15-16-17)8-12(14)18/h9-10H,3-8H2,1-2H3,(H2,14,18)
• InChI Key： RBWDNTBRLOEHRX-UHFFFAOYSA-N
• SMILES： O=C(CC1=C(C2CCC2)N(C(CC)CC)N=N1)N

Computed Properties

• Exact Mass: 250.17936134g/mol
• Monoisotopic Mass: 250.17936134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 73.8Ų

Additional information on 2-5-cyclobutyl-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylacetamide

Exploring the Potential of 2-5-cyclobutyl-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylacetamide (CAS No. 2172597-58-7) in Modern Chemistry

The compound 2-5-cyclobutyl-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylacetamide (CAS No. 2172597-58-7) has emerged as a subject of significant interest in the field of organic and medicinal chemistry. This unique molecule, featuring a cyclobutyl ring and a 1,2,3-triazole core, offers a versatile scaffold for drug discovery and material science applications. Researchers are particularly intrigued by its potential as a bioactive compound, given the increasing demand for novel pharmaceutical intermediates in the post-pandemic era.

One of the most compelling aspects of 2-5-cyclobutyl-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylacetamide is its structural complexity, which combines a rigid cyclobutane moiety with the flexible pentan-3-yl side chain. This combination creates a unique spatial arrangement that may interact with biological targets in ways that simpler molecules cannot. The presence of the 1,2,3-triazole ring, known for its metabolic stability and hydrogen bonding capacity, further enhances the compound's potential as a pharmacophore in drug design.

In the context of current research trends, CAS 2172597-58-7 aligns perfectly with the growing interest in click chemistry derivatives. The 1,2,3-triazole moiety in particular has become a hotspot in pharmaceutical research due to its ease of synthesis through copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. This synthetic accessibility, combined with the compound's potential bioactivity, makes it an attractive candidate for further investigation in drug discovery programs.

The acetamide functional group in 2-5-cyclobutyl-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylacetamide provides additional points for molecular interaction, potentially enabling the compound to serve as a hydrogen bond donor and acceptor. This characteristic is particularly valuable in the design of enzyme inhibitors or receptor modulators, addressing one of the most searched topics in medicinal chemistry - the development of selective and potent therapeutic agents.

From a materials science perspective, the combination of cyclobutyl and triazole rings in CAS 2172597-58-7 suggests potential applications in advanced materials. The rigid cyclobutane structure could contribute to thermal stability, while the triazole ring might facilitate intermolecular interactions in polymer systems. This dual functionality responds to the increasing market demand for high-performance materials with tailored properties.

The pharmaceutical industry's current focus on targeted therapies and personalized medicine creates an ideal environment for exploring compounds like 2-5-cyclobutyl-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylacetamide. Its structural features make it a promising candidate for structure-activity relationship (SAR) studies, particularly in areas such as kinase inhibition or GPCR modulation, which are among the most researched topics in contemporary drug discovery.

Regarding synthetic accessibility, CAS 2172597-58-7 represents an interesting challenge for organic chemists. The incorporation of both cyclobutyl and branched alkyl groups requires careful consideration of synthetic routes, making it a valuable case study for advanced organic synthesis methodologies. This aspect aligns with the growing interest in complex molecule synthesis as evidenced by search trends in chemical databases.

The potential applications of 2-5-cyclobutyl-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylacetamide extend beyond pharmaceuticals. In agrochemical research, similar structures have shown promise as plant growth regulators or pest control agents, addressing the global need for sustainable agricultural solutions. The compound's structural features might contribute to improved bioavailability and environmental stability, key factors in modern agrochemical design.

From a commercial perspective, CAS 2172597-58-7 represents an interesting case in the fine chemicals market. As pharmaceutical companies increasingly outsource complex intermediates, specialized compounds like this one gain importance. Market analysts note growing demand for such tailor-made molecular building blocks, particularly those with potential therapeutic relevance.

In conclusion, 2-5-cyclobutyl-1-(pentan-3-yl)-1H-1,2,3-triazol-4-ylacetamide (CAS No. 2172597-58-7) stands as a fascinating example of modern chemical innovation. Its unique structural features, combining cyclobutyl, triazole, and acetamide functionalities, offer multiple avenues for exploration in drug discovery, materials science, and beyond. As research continues to uncover its full potential, this compound may well emerge as a significant player in addressing some of chemistry's most pressing challenges.